N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-2-(4-chlorophenoxy)acetamide

• IUPAC Name: N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-2-(4-chlorophenoxy)acetamide
• InChI: InChI=1S/C21H21ClN2O2S/c1-21(2,3)15-6-4-14(5-7-15)18-13-27-20(23-18)24-19(25)12-26-17-10-8-16(22)9-11-17/h4-11,13H,12H2,1-3H3,(H,23,24,25)
• InChI Key: ZQXVVAODOZETGZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)COC3=CC=C(C=C3)Cl
• Molecular Formula: C21H21ClN2O2S
• Molecular Weight: 400.9 g/mol
• CAS No.: 330201-58-6

Description

Synthesis Analysis

The synthesis of similar compounds has been studied in the context of combating antimicrobial and anticancer drug resistance. The molecular structures of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental).

Scientific Research Applications

Antitumor Activity

Research has demonstrated the synthesis and evaluation of various N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems for potential antitumor activity. These compounds were tested in vitro against human tumor cell lines derived from nine neoplastic diseases, showcasing considerable anticancer activity against some cancer cell lines (L. Yurttaş, Funda Tay, Ş. Demirayak, 2015).

Structural Analysis

Studies have also focused on the structural analysis of related compounds, revealing complex hydrogen-bonding patterns and crystalline structures. This information is crucial for understanding the molecular interactions and stability of these compounds in various applications (N. Boechat, M. Bastos, L. C. Maciel, W. B. Kover, S. Wardell, J. Wardell, 2011).

Antimicrobial Activity

Additionally, the synthesis of novel thiazolidinone and acetidinone derivatives, including compounds related to N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-2-(4-chlorophenoxy)acetamide, has been reported with a focus on antimicrobial activity against different micro-organisms. This highlights the potential use of such compounds in developing new antimicrobial agents (B. Mistry, K. R. Desai, Sanket M. Intwala, 2009).

Antibacterial and Antifungal Agents

Research into 2-(3-methyl-2-oxoquinoxalin-1(2H)-yl)-N-[4-oxo-2-(substituted)phenyl-1,3-thiazolidin-3-yl]acetamide derivatives, related to the chemical structure , has shown significant antibacterial and antifungal activity, indicating the potential for these compounds to be developed into potent antibacterial and antifungal agents (Shiv Kumar, Nitin Kumar, S. Drabu, S. A. Khan, O. Alam, Manav Malhotra, Md. Akram Minhaj, 2012).

Mechanism of Action

Target of Action

Similar compounds have been studied for their antimicrobial and antiproliferative activities .

Mode of Action

Related compounds have been shown to exhibit antimicrobial activity by blocking the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species

Biochemical Pathways

Related compounds have been shown to affect various pathways related to microbial growth and proliferation

Pharmacokinetics

Related compounds have been studied for their physicochemical properties and spectroanalytical data

Result of Action

Related compounds have been studied for their in vitro antimicrobial activity against bacterial (gram positive and gram negative) and fungal species, and anticancer activity against oestrogen receptor positive human breast adenocarcinoma cancer cell line (mcf7)

Action Environment

Factors such as temperature, ph, and the presence of other compounds can potentially influence the action of similar compounds